Cas no 899738-93-3 (3-methoxy-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide)

• Product Name: 3-methoxy-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide
• CAS No: 899738-93-3
• MF: C₁₉H₂₂N₂O₄S
• MW: 374.453983783722
• CID: 5486303
• Update Time: 2025-10-30

3-methoxy-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-[(3,4-dihydro-2(1H)-isoquinolinyl)sulfonyl]ethyl]-3-methoxy-
• 3-methoxy-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide

• Inchi： 1S/C19H22N2O4S/c1-25-18-8-4-7-16(13-18)19(22)20-10-12-26(23,24)21-11-9-15-5-2-3-6-17(15)14-21/h2-8,13H,9-12,14H2,1H3,(H,20,22)
• InChI Key： KWUYYBKIULEVQS-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCC2=C(C1)C=CC=C2)(=O)=O)(=O)C1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 3-methoxy-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide

Introduction to 3-methoxy-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide (CAS No. 899738-93-3) and Its Emerging Applications in Chemical Biology

The compound 3-methoxy-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide (CAS No. 899738-93-3) represents a fascinating molecule with significant potential in the field of chemical biology and drug discovery. Its unique structural features, combining a benzamide moiety with a tetrahydroisoquinoline sulfonamide derivative, make it an intriguing candidate for further exploration. This introduction delves into the molecular characteristics of this compound, its synthetic pathways, and its emerging applications in biomedical research.

At the core of the compound's structure lies a tetrahydroisoquinoline scaffold, which is a well-known pharmacophore in medicinal chemistry. Tetrahydroisoquinolines are naturally occurring alkaloids that have garnered considerable attention due to their diverse biological activities. The sulfonamide group appended to the tetrahydroisoquinoline ring introduces additional functionality, enhancing the molecule's solubility and reactivity. The benzamide moiety further contributes to the compound's complexity, offering multiple sites for interaction with biological targets.

The synthesis of 3-methoxy-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide involves a multi-step process that requires precise control over reaction conditions. The synthesis typically begins with the preparation of the tetrahydroisoquinoline core through classical Pictet-Spengler reactions or Bischler-Napieralski cyclizations. Subsequent functionalization introduces the sulfonamide group, followed by the attachment of the ethylbenzamide moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 3-methoxy-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide with greater accuracy. Molecular docking studies have revealed that this compound exhibits promising interactions with various protein targets, including enzymes and receptors involved in signal transduction pathways. These interactions suggest potential therapeutic applications in areas such as neurology and oncology.

In the realm of neurology, tetrahydroisoquinoline derivatives have been extensively studied for their role in modulating neurotransmitter systems. The presence of a sulfonamide group in 3-methoxy-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide may enhance its ability to cross the blood-brain barrier, making it a viable candidate for treating neurological disorders such as Parkinson's disease and Alzheimer's disease. Preliminary in vitro studies have shown that this compound can modulate dopamine receptor activity, suggesting its potential as a dopaminergic agent.

Oncology research has also benefited from the exploration of tetrahydroisoquinoline derivatives. The benzamide moiety in 3-methoxy-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide has been shown to interact with cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By inhibiting CDK activity, this compound may exhibit antitumor effects. Additionally, its sulfonamide group could serve as a target for developing small-molecule inhibitors that disrupt cancer cell signaling pathways.

The compound's structural versatility also opens up avenues for developing novel drug candidates through structure-based drug design. By modifying specific functional groups within the molecule, researchers can fine-tune its pharmacological properties to improve efficacy and reduce side effects. For instance, replacing the methoxy group with other electron-donating or withdrawing substituents could alter the compound's binding affinity and metabolic stability.

Furthermore, 3-methoxy-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide serves as a valuable scaffold for exploring new synthetic methodologies. The integration of transition metal catalysis and flow chemistry has enabled more efficient and sustainable synthesis routes for complex molecules like this one. These advancements not only streamline production but also minimize waste generation, aligning with green chemistry principles.

The potential applications of 3-methoxy-N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylbenzamide extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use as an intermediate in organic synthesis and material science research. For example，the sulfonamide group can be used to functionalize polymers or nanoparticles，leading to novel materials with enhanced biocompatibility or drug delivery capabilities.

As research continues to uncover new biological activities and synthetic strategies，the significance of compounds like 3-methoxy-N-2-(1， 2， 3， 4-tetrahydroisoquinoline- 2-sulfonyl)ethylbenzamide (CAS No．899738－93－ 3) is expected to grow．Collaborative efforts between academic researchers and industry scientists will be crucial in translating these findings into tangible therapeutic benefits．